Cas no 1507986-02-8 (6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 1507986-02-8
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 6076574
• PubChem ID: 79983131
• Update Time: 2025-07-02

6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-bromo-2-methyl-
• EN300-1243801
• AKOS018542837
• 6-Bromo-2-methylbenzofuran-3(2H)-one
• 1507986-02-8

• Inchi： 1S/C9H7BrO2/c1-5-9(11)7-3-2-6(10)4-8(7)12-5/h2-5H,1H3
• InChI Key： YQTJQLJMLPOWCW-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2C(=O)C1C

Computed Properties

• Exact Mass: 225.96294g/mol
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 317.4±42.0 °C(Predicted)

Additional information on 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 1507986-02-8)

6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 1507986-02-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzofuran derivative exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel heterocyclic compounds with bioactive properties.

The molecular structure of 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one combines a benzofuran core with a bromine substituent at the 6-position and a methyl group at the 2-position. This configuration contributes to its distinct electronic properties, which are crucial for interactions in biological systems. Recent studies have explored its role as a building block for kinase inhibitors and antioxidant agents, aligning with current trends in targeting oxidative stress-related diseases.

In the context of green chemistry, synthetic routes for CAS 1507986-02-8 have been optimized to reduce environmental impact. Modern protocols emphasize catalyst-free reactions and solvent-free conditions, addressing the pharmaceutical industry's push toward sustainable manufacturing. These advancements respond to frequent search queries like "eco-friendly synthesis of brominated heterocycles" and "microwave-assisted benzofuran derivatization," reflecting the scientific community's priorities.

Analytical characterization of 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These techniques ensure batch-to-batch consistency, a critical factor for researchers investigating structure-activity relationships. The compound's chromatographic behavior has been extensively documented, providing valuable data for method development in analytical laboratories.

From a commercial perspective, CAS 1507986-02-8 is available through specialty chemical suppliers with varying purity grades (98%-99.5%). Pricing trends correlate with the expanding applications of functionalized benzofurans in material science, particularly in organic electronics and photocatalysts. Market analyses suggest growing demand for this compound in Asia-Pacific research hubs, where investments in medicinal chemistry infrastructure are increasing rapidly.

Stability studies indicate that 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one should be stored under inert atmosphere at low temperatures to prevent radical-mediated degradation. These storage conditions align with best practices for halogenated compounds and address common laboratory questions about compound shelf life. Proper handling protocols have been established to maintain integrity during transportation and long-term storage.

The scientific literature reveals innovative applications of this compound in fluorescence probes development, leveraging its inherent electronic conjugation system. Recent patents describe its incorporation into biomarker detection systems, tapping into the booming diagnostics market. Such applications respond to trending searches about "small molecule fluorescent tags" and "benzofuran-based sensors."

Regulatory aspects of 1507986-02-8 comply with standard laboratory chemical guidelines, with proper SDS documentation available from manufacturers. The compound's toxicological profile has been preliminarily assessed through in vitro studies, though comprehensive ADME data remains an active area of investigation. These safety parameters are crucial for researchers comparing structural analogs in lead optimization phases.

Future research directions for 6-bromo-2-methyl-2,3-dihydro-1-benzofuran-3-one may explore its potential in catalysis and polymer chemistry, given the versatility of the benzofuran scaffold. Computational chemistry approaches are being employed to predict new derivatives with enhanced binding affinities, a strategy that aligns with the pharmaceutical industry's shift toward AI-assisted drug design. These developments cater to frequent queries about "computational modeling of heterocyclic compounds" and "fragment-based drug discovery."

In summary, CAS 1507986-02-8 represents an important structural motif in contemporary organic synthesis. Its balanced lipophilicity and electronic properties make it particularly valuable for designing compounds with improved bioavailability. As research continues to uncover new applications, this compound will likely maintain its relevance across multiple scientific disciplines, from pharmacology to materials engineering.